2-[1-(1,2-Dimethylimidazol-4-yl)sulfonylpiperidin-2-yl]acetic acid

• IUPAC Name: 2-[1-(1,2-dimethylimidazol-4-yl)sulfonylpiperidin-2-yl]acetic acid
• InChI: InChI=1S/C12H19N3O4S/c1-9-13-11(8-14(9)2)20(18,19)15-6-4-3-5-10(15)7-12(16)17/h8,10H,3-7H2,1-2H3,(H,16,17)
• InChI Key: MVCMCOFFBDNPEO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CN1C)S(=O)(=O)N2CCCCC2CC(=O)O
• Molecular Formula: C12H19N3O4S
• Molecular Weight: 301.36 g/mol

Description

2-[1-(1,2-Dimethylimidazol-4-yl)sulfonylpiperidin-2-yl]acetic acid, also known as DISSPA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

2-[1-(1,2-Dimethylimidazol-4-yl)sulfonylpiperidin-2-yl]acetic acid has been studied extensively for its potential applications in various fields. In the field of medicine, 2-[1-(1,2-Dimethylimidazol-4-yl)sulfonylpiperidin-2-yl]acetic acid has been found to have anti-inflammatory properties and has been studied as a potential treatment for inflammatory diseases such as rheumatoid arthritis. 2-[1-(1,2-Dimethylimidazol-4-yl)sulfonylpiperidin-2-yl]acetic acid has also been studied for its potential use as a diagnostic tool for cancer due to its ability to bind to cancer cells selectively.

Mechanism of Action

2-[1-(1,2-Dimethylimidazol-4-yl)sulfonylpiperidin-2-yl]acetic acid works by inhibiting the activity of certain enzymes in the body that are involved in the inflammatory response. This leads to a reduction in inflammation and pain. 2-[1-(1,2-Dimethylimidazol-4-yl)sulfonylpiperidin-2-yl]acetic acid also binds to cancer cells selectively, making it a potential diagnostic tool for cancer.
Biochemical and Physiological Effects:
2-[1-(1,2-Dimethylimidazol-4-yl)sulfonylpiperidin-2-yl]acetic acid has been found to have anti-inflammatory properties, which can reduce pain and swelling in the body. It has also been found to selectively bind to cancer cells, making it a potential diagnostic tool for cancer.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[1-(1,2-Dimethylimidazol-4-yl)sulfonylpiperidin-2-yl]acetic acid in lab experiments is its selectivity for certain enzymes and cancer cells, which allows for more precise targeting. However, one limitation is that 2-[1-(1,2-Dimethylimidazol-4-yl)sulfonylpiperidin-2-yl]acetic acid may have off-target effects, which can affect the accuracy of the results.

Future Directions

There are several future directions for research on 2-[1-(1,2-Dimethylimidazol-4-yl)sulfonylpiperidin-2-yl]acetic acid. One area of research is the development of more efficient and cost-effective synthesis methods for 2-[1-(1,2-Dimethylimidazol-4-yl)sulfonylpiperidin-2-yl]acetic acid. Another area of research is the investigation of 2-[1-(1,2-Dimethylimidazol-4-yl)sulfonylpiperidin-2-yl]acetic acid's potential as a treatment for other inflammatory diseases. Additionally, more research is needed to fully understand the mechanism of action of 2-[1-(1,2-Dimethylimidazol-4-yl)sulfonylpiperidin-2-yl]acetic acid and its potential off-target effects.
In conclusion, 2-[1-(1,2-Dimethylimidazol-4-yl)sulfonylpiperidin-2-yl]acetic acid is a chemical compound that has potential applications in various fields, including medicine and cancer diagnostics. Its anti-inflammatory properties and selective binding to cancer cells make it a promising candidate for further research. However, more research is needed to fully understand its mechanism of action and potential off-target effects.

Synthesis Methods

2-[1-(1,2-Dimethylimidazol-4-yl)sulfonylpiperidin-2-yl]acetic acid can be synthesized by reacting 1-(1,2-dimethylimidazol-4-yl)sulfonylpiperidine with 2-bromoacetic acid in the presence of a base. The resulting product is then purified through column chromatography to obtain pure 2-[1-(1,2-Dimethylimidazol-4-yl)sulfonylpiperidin-2-yl]acetic acid.